Cas no 2114257-14-4 (2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile)

• Product Name: 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile
• CAS No: 2114257-14-4
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 5843631
• PubChem ID: 165971058
• Update Time: 2025-07-20

2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile
• EN300-1790508
• 2114257-14-4

• Inchi： 1S/C10H8F3N/c1-6(5-14)2-7-3-9(12)10(13)4-8(7)11/h3-4,6H,2H2,1H3
• InChI Key： HUZOJTVSULUEPN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C#N)C)F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile

Comprehensive Overview of 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile (CAS No. 2114257-14-4)

2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile (CAS No. 2114257-14-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluorophenyl group and a nitrile functionality, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's fluorine atoms enhance its metabolic stability and lipophilicity, key properties for optimizing drug candidates.

In recent years, the demand for fluorinated compounds like 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile has surged due to their applications in precision medicine and sustainable agriculture. A trending topic in organic chemistry is the "fluorine effect," where the introduction of fluorine atoms dramatically alters a molecule's biological activity. This compound exemplifies this principle, as its 2,4,5-trifluorophenyl moiety is often linked to improved binding affinity in target proteins. Additionally, its nitrile group serves as a valuable handle for further chemical modifications, enabling the creation of diverse derivatives.

The synthesis of CAS No. 2114257-14-4 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. Innovations in green chemistry have led to more efficient routes, reducing waste and energy consumption—a priority for modern laboratories. Environmental, Social, and Governance (ESG) considerations are driving the adoption of safer solvents and catalysts in its production, aligning with global sustainability goals. These advancements address common search queries like "eco-friendly synthesis of fluorinated nitriles" or "scalable methods for 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile."

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Its high purity is critical for reproducibility in biological assays, a frequent concern among researchers. Discussions in online forums often highlight challenges in isolating 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile from reaction mixtures, prompting interest in optimized purification protocols. Keywords like "HPLC methods for fluorophenyl nitriles" or "NMR data for CAS 2114257-14-4" reflect these practical needs.

Beyond pharmaceuticals, 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile shows promise in material science. Its aromatic fluorine groups contribute to thermal stability, making it a candidate for high-performance polymers. This dual applicability in life sciences and advanced materials answers growing searches for "multi-functional fluorinated building blocks." As AI-driven molecular design gains traction, compounds like this are frequently featured in predictive models for novel therapeutics—a hot topic in computational chemistry circles.

Regulatory compliance is another area of interest. While 2114257-14-4 is not classified as hazardous under major chemical inventories, proper handling guidelines are essential. Safety data sheets (SDS) emphasize standard lab precautions, addressing FAQs such as "storage conditions for fluorinated nitriles." The compound's stability under ambient conditions simplifies logistics, a practical advantage for global supply chains.

In conclusion, 2-methyl-3-(2,4,5-trifluorophenyl)propanenitrile represents a convergence of innovation in synthetic chemistry, drug development, and sustainable practices. Its CAS No. 2114257-14-4 is increasingly cited in patents and publications, signaling its expanding role in science and industry. By addressing both technical specifications and broader trends like green chemistry and AI-assisted discovery, this overview caters to diverse reader interests while optimizing for relevant search terms.